Cas no 857384-46-4 (2,2-Dimethyl-3-(4-methyl-piperidin-1-yl)-propan-1-ol)

• Product Name: 2,2-Dimethyl-3-(4-methyl-piperidin-1-yl)-propan-1-ol
• CAS No: 857384-46-4
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• MDL: MFCD06637822
• CID: 3140071
• PubChem ID: 26596456
• Update Time: 2025-11-06

2,2-Dimethyl-3-(4-methyl-piperidin-1-yl)-propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-3-(4-methyl-piperidin-1-yl)-propan-1-ol
• 857384-46-4
• 2,2-dimethyl-3-(4-methylpiperidin-1-yl)propan-1-ol
• MFCD06637822

• MDL： MFCD06637822
• Inchi： 1S/C11H23NO/c1-10-4-6-12(7-5-10)8-11(2,3)9-13/h10,13H,4-9H2,1-3H3
• InChI Key： ROBBPTVIFADSPT-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CN1CCC(C)CC1

Computed Properties

• Exact Mass: 185.177964357Da
• Monoisotopic Mass: 185.177964357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2,2-Dimethyl-3-(4-methyl-piperidin-1-yl)-propan-1-ol

Introduction to 2,2-Dimethyl-3-(4-methyl-piperidin-1-yl)-propan-1-ol (CAS No. 857384-46-4) and Its Emerging Applications in Chemical Biology

2,2-Dimethyl-3-(4-methyl-piperidin-1-yl)-propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 857384-46-4, is a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery, molecular modeling, and the development of novel bioactive agents. The compound's architecture, featuring a tertiary alcohol substituent linked to a piperidine ring, positions it as a versatile scaffold for further chemical modifications and functionalization.

The structural motif of 2,2-Dimethyl-3-(4-methyl-piperidin-1-yl)-propan-1-ol encompasses several key pharmacophoric elements that are highly relevant in contemporary medicinal chemistry. The presence of a tertiary alcohol group provides a reactive site for esterification, etherification, or oxidation reactions, enabling the synthesis of more complex derivatives. Additionally, the piperidine ring is a well-documented pharmacophore in many bioactive molecules, contributing to favorable pharmacokinetic properties such as improved solubility and metabolic stability. The methyl substituents at the 2-position further enhance the lipophilicity of the compound, making it an attractive candidate for membrane-permeable drugs.

In recent years, there has been a surge in research focused on developing small-molecule modulators that target intricate biological pathways. 2,2-Dimethyl-3-(4-methyl-piperidin-1-yl)-propan-1-ol has emerged as a promising intermediate in the synthesis of molecules designed to interact with specific protein targets. For instance, its structural features make it amenable to derivatization into kinase inhibitors or G-protein coupled receptor (GPCR) modulators. These interactions are pivotal in treating a wide array of diseases, including cancer, inflammatory disorders, and neurological conditions.

One of the most compelling aspects of CAS No. 857384-46-4 is its potential role in developing next-generation therapeutics. The compound's ability to serve as a precursor for more complex scaffolds has been leveraged in high-throughput screening campaigns to identify novel bioactive entities. Researchers have utilized computational methods to predict how modifications to the 2,2-Dimethyl-3-(4-methyl-piperidin-1-yl)-propan-1-ol backbone could enhance binding affinity or selectivity for desired targets. Such computational approaches are increasingly integral to modern drug discovery pipelines, streamlining the identification of lead compounds.

The piperidine moiety in particular has been extensively studied for its role in enhancing drug-like properties. Piperidine derivatives are known for their favorable pharmacokinetic profiles, including reduced susceptibility to metabolic degradation and improved oral bioavailability. This makes 2,2-Dimethyl-3-(4-methyl-piperidin-1-yl)-propan-1-ol an excellent candidate for further exploration in this context. Recent studies have demonstrated that incorporating piperidine rings into drug candidates can lead to significant improvements in both efficacy and tolerability.

Moreover, the tertiary alcohol functionality presents opportunities for further derivatization into more complex molecules through various chemical transformations. Esterification or etherification of this hydroxyl group can yield compounds with enhanced solubility or stability under physiological conditions. Such modifications are critical for optimizing drug delivery systems and improving therapeutic outcomes.

The compound's relevance extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies are increasingly investing in libraries of novel scaffolds like CAS No. 857384-46-4 to accelerate their drug development programs. These libraries serve as starting points for structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) initiatives. By leveraging such compounds early in the discovery process, researchers can identify potent leads more efficiently than traditional methods alone.

Another area where 2,2-Dimethyl-3-(4-methyl-piperidin-1-yloxy)-propananone (a derivative of our compound) shows promise is in the development of chiral drugs. Enantioselective synthesis allows for the production of single-enantiomer drugs that exhibit improved efficacy and reduced side effects compared to racemic mixtures. The presence of stereocenters adjacent to functional groups like alcohols makes this class of compounds particularly amenable to asymmetric synthesis techniques.

The intersection of organic chemistry and computational biology has also opened new avenues for exploring the potential of CAS No 857384 46 4. Machine learning models are being trained on large datasets containing known bioactive molecules to predict new targets and optimize existing ones. These models can identify patterns that human researchers might overlook, leading to innovative applications of this compound in therapeutic development.

In conclusion,CAS No 857384 46 4 represents a fascinating subject of study with broad implications across multiple disciplines within chemical biology and pharmaceutical science Its unique structural features position it as an excellent scaffold for further exploration while its potential applications span from academic research initiatives industrial drug development programs